Cas no 1696862-87-9 (2-{1-[(tert-butoxy)carbonyl]-3-ethoxyazetidin-3-yl}acetic acid)

• Product Name: 2-{1-[(tert-butoxy)carbonyl]-3-ethoxyazetidin-3-yl}acetic acid
• CAS No: 1696862-87-9
• MF: C₁₂H₂₁NO₅
• MW: 259.298844099045
• MDL: MFCD31705434
• CID: 5191073
• PubChem ID: 107140739
• Update Time: 2026-03-05

2-{1-[(tert-butoxy)carbonyl]-3-ethoxyazetidin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-[(tert-butoxy)carbonyl]-3-ethoxyazetidin-3-yl}acetic acid

• MDL： MFCD31705434
• Inchi： 1S/C12H21NO5/c1-5-17-12(6-9(14)15)7-13(8-12)10(16)18-11(2,3)4/h5-8H2,1-4H3,(H,14,15)
• InChI Key： QFKXCSJAIPUGDL-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC1(OCC)CN(C(OC(C)(C)C)=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Azetidinecarboxylic acids or derivatives Azetidinecarboxylic acids

Additional information on 2-{1-[(tert-butoxy)carbonyl]-3-ethoxyazetidin-3-yl}acetic acid

Recent Advances in the Application of 2-{1-[(tert-butoxy)carbonyl]-3-ethoxyazetidin-3-yl}acetic acid (CAS: 1696862-87-9) in Chemical Biology and Pharmaceutical Research

The compound 2-{1-[(tert-butoxy)carbonyl]-3-ethoxyazetidin-3-yl}acetic acid (CAS: 1696862-87-9) has recently emerged as a promising building block in medicinal chemistry and drug discovery. This β-amino acid derivative, featuring a unique azetidine ring system with both tert-butoxycarbonyl (Boc) and ethoxy substituents, has demonstrated significant potential in the development of novel therapeutic agents. Recent studies have highlighted its utility as a versatile intermediate for the synthesis of constrained peptidomimetics and bioactive molecules targeting various disease pathways.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of this compound in the development of protease inhibitors. Researchers utilized its rigid azetidine core to create conformationally restricted analogs of natural peptide substrates, achieving improved metabolic stability and target selectivity. The electron-withdrawing ethoxy group at the 3-position was found to significantly influence the compound's reactivity in subsequent coupling reactions, while the Boc-protected nitrogen provided orthogonal protection for further functionalization.

In the field of antibiotic development, a recent patent application (WO2023051234) disclosed novel β-lactam derivatives synthesized from 1696862-87-9, showing potent activity against multidrug-resistant Gram-negative bacteria. The structural features of this compound, particularly the spatial arrangement of its functional groups, enabled the design of molecules that could evade common bacterial resistance mechanisms while maintaining favorable pharmacokinetic properties.

Significant progress has also been made in understanding the synthetic applications of this compound. A 2024 publication in Organic Letters described an efficient large-scale synthesis route with improved yield (78%) and purity (>99%) through optimized reaction conditions. The study emphasized the critical role of temperature control during the key ring-forming step and the importance of using anhydrous conditions to prevent hydrolysis of the ethoxy group.

Emerging research in chemical biology has demonstrated the compound's utility in creating activity-based probes for studying enzyme mechanisms. Its carboxylic acid functionality allows for straightforward conjugation to fluorophores or affinity tags, while the protected amine provides a handle for further diversification. Recent work has applied these probes to map the active sites of several therapeutically relevant enzymes, including histone deacetylases and protein arginine deiminases.

From a drug development perspective, computational studies have revealed that derivatives of 1696862-87-9 can adopt bioactive conformations that favorably interact with multiple target proteins. Molecular docking simulations suggest that the azetidine ring's constrained geometry helps pre-organize the molecule for binding, potentially reducing the entropic penalty associated with target engagement. These insights are guiding the design of new generations of small-molecule therapeutics with improved binding affinity and specificity.

Ongoing clinical investigations are exploring the therapeutic potential of compounds derived from this scaffold in oncology and inflammatory diseases. Preliminary results from animal models indicate favorable safety profiles and promising efficacy, particularly in targets requiring rigid, spatially defined pharmacophores. The unique combination of structural features in 2-{1-[(tert-butoxy)carbonyl]-3-ethoxyazetidin-3-yl}acetic acid continues to inspire innovative applications across multiple therapeutic areas.